Cas no 2320212-41-5 (3-{1-(1H-1,3-benzodiazol-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline)

• Product Name: 3-{1-(1H-1,3-benzodiazol-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline
• CAS No: 2320212-41-5
• MF: C₂₁H₂₅N₅O
• MW: 363.456104040146
• CID: 5327626
• Update Time: 2025-07-15

3-{1-(1H-1,3-benzodiazol-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline Chemical and Physical Properties

Names and Identifiers

• 3-((1-(1H-benzo[d]imidazol-2-yl)piperidin-4-yl)methoxy)-5,6,7,8-tetrahydrocinnoline
• 3-[[1-(1H-benzimidazol-2-yl)piperidin-4-yl]methoxy]-5,6,7,8-tetrahydrocinnoline
• 3-{1-(1H-1,3-benzodiazol-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline

• Inchi： 1S/C21H25N5O/c1-2-6-17-16(5-1)13-20(25-24-17)27-14-15-9-11-26(12-10-15)21-22-18-7-3-4-8-19(18)23-21/h3-4,7-8,13,15H,1-2,5-6,9-12,14H2,(H,22,23)
• InChI Key： XATHIPZZVFYZGL-UHFFFAOYSA-N
• SMILES： O(C1=CC2=C(CCCC2)N=N1)CC1CCN(C2=NC3C=CC=CC=3N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 483
• XLogP3: 3.8
• Topological Polar Surface Area: 66.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-{1-(1H-1,3-benzodiazol-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline

Introduction to Compound with CAS No. 2320212-41-5 and Product Name: *3-{1-(1H-1,3-benzodiazol-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline*

Compound with the CAS number 2320212-41-5 and the product name 3-{1-(1H-1,3-benzodiazol-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this compound integrates several key pharmacophoric elements that contribute to its unique chemical and pharmacological properties.

The core structure of this compound is based on a tetrahydrocinnoline scaffold, which is well-documented for its role in various biological processes. Tetrahydrocinnoline derivatives have been extensively studied for their potential applications in the treatment of neurological disorders, cardiovascular diseases, and cancer. The presence of a piperidine ring in the molecular structure further enhances its pharmacological profile by contributing to favorable pharmacokinetic properties such as solubility and metabolic stability.

One of the most intriguing features of this compound is the incorporation of a benzodiazolyl moiety. Benzodiazolyl derivatives are known for their anxiolytic, sedative, and muscle relaxant properties. The integration of this moiety with the tetrahydrocinnoline and piperidine framework in 3-{1-(1H-1,3-benzodiazol-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline suggests that it may exhibit enhanced binding affinity to specific neurotransmitter receptors, leading to improved therapeutic efficacy.

The methoxy group at the 3-position of the tetrahydrocinnoline ring adds another layer of complexity to the compound's pharmacological activity. Methoxy-substituted tetrahydrocinnoline derivatives have been reported to exhibit potent anti-inflammatory and analgesic effects. This suggests that 3-{1-(1H-1,3-benzodiazol-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline may possess dual therapeutic benefits by targeting multiple biological pathways simultaneously.

In recent years, there has been growing interest in the development of multifunctional therapeutic agents that can address multiple aspects of a disease simultaneously. The structural features of this compound make it an ideal candidate for such an approach. The combination of a benzodiazolyl moiety and a methoxy-substituted tetrahydrocinnoline scaffold suggests that it may have applications in the treatment of neurological disorders characterized by both anxiety and pain.

The pharmacological activity of this compound has been evaluated in various preclinical models. Initial studies have shown that it exhibits significant binding affinity to serotonin receptors, which are implicated in mood regulation and anxiety disorders. Additionally, it has demonstrated inhibitory activity against certain enzymes involved in pain signaling pathways. These findings suggest that this compound may have potential as a therapeutic agent for conditions such as depression and chronic pain syndromes.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The key synthetic steps include the formation of the tetrahydrocinnoline core through cyclization reactions followed by functionalization with the piperidine and benzodiazolyl moieties. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of each intermediate step.

The development of new pharmaceutical compounds is often accompanied by rigorous safety testing to ensure their suitability for clinical use. Preliminary toxicology studies on 3-{1-(1H-1,3-benzodiazol-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline have shown that it exhibits low toxicity at therapeutic doses. However, further studies are needed to assess its long-term safety profile and potential side effects.

The potential clinical applications of this compound are vast. Given its dual pharmacological activity, it may be effective in treating conditions such as generalized anxiety disorder (GAD) and neuropathic pain. Additionally, its structural similarity to known therapeutics suggests that it may be easily adaptable for combination therapies that target multiple disease pathways simultaneously.

The field of medicinal chemistry is continuously evolving with new discoveries being made at a rapid pace. The development of novel compounds like 3-{1-(1H-1,3-benzodiazol-2-yl)piperidin-4-ylmethoxy}-5,6,7,8-tetrahydrocinnoline represents a significant step forward in addressing unmet medical needs. As research progresses，it is expected that more compounds with similar structural motifs will be identified，leading to the development of next-generation therapeutics.

In conclusion，CAS No. 2320212-41-5 represents a promising candidate for further development as a therapeutic agent due to its unique structural features and demonstrated biological activity。The integration of various pharmacophoric elements into its molecular framework makes it an ideal candidate for multifunctional drug design。With continued research，this compound has the potential to make significant contributions to the treatment of various neurological and pain-related disorders。